Cas no 79643-51-9 (Zinc;1,1-dioxo-1,2-benzothiazol-3-one)
79643-51-9 structure
Product Name:Zinc;1,1-dioxo-1,2-benzothiazol-3-one
CAS No:79643-51-9
MF:C7H5NO3SZn
MW:248.593497037888
CID:984794
PubChem ID:54599001
Update Time:2025-04-20
Zinc;1,1-dioxo-1,2-benzothiazol-3-one Chemical and Physical Properties
Names and Identifiers
-
- zinc,1,1-dioxo-1,2-benzothiazol-3-one
- 1,1-dioxo-1,2-benzothiazol-3-one
- Zinc
- zinc;1,1-dioxo-1,2-benzothiazol-3-one
- NSC-87832
- NSC87832
- DTXSID00712611
- 79643-51-9
- Zinc;1,1-dioxo-1,2-benzothiazol-3-one
-
- Inchi: 1S/C7H5NO3S.Zn/c9-7-5-3-1-2-4-6(5)12(10,11)8-7;/h1-4H,(H,8,9);/q;+2
- InChI Key: CSNCXCJHFUWXQB-UHFFFAOYSA-N
- SMILES: [Zn+2].S1(C2C=CC=CC=2C(N1)=O)(=O)=O
Computed Properties
- Exact Mass: 246.928156g/mol
- Monoisotopic Mass: 246.928156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.6Ų
Zinc;1,1-dioxo-1,2-benzothiazol-3-one Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
79643-51-9 (Zinc;1,1-dioxo-1,2-benzothiazol-3-one) Related Products
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- 10332-51-1(1,2-Benzisothiazol-3(2H)-one,1,1-dioxide, potassium salt (1:1))
- 81-07-2(Saccharin)
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